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Compound of Interest

Compound Name: 3-Methoxypiperidine

Cat. No.: B1351509

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and material safety data
for 3-Methoxypiperidine and its hydrochloride salt. The information is intended to support
laboratory and research and development activities by providing clear, actionable guidance to
ensure the safe use of this compound.

Chemical and Physical Properties

3-Methoxypiperidine is available as a free base (a liquid) and as a hydrochloride salt (a
powder). Their distinct physical properties are summarized below.
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3-Methoxypiperidine (Free

3-Methoxypiperidine

Property .
Base) Hydrochloride
CAS Number 4045-29-8[1] 688809-94-1
Molecular Formula CeH13NO[1] CeH13NO - HCI
Molecular Weight 115.17 g/mol [1] 151.63 g/mol
Appearance Colorless liquid[2] Powder
Boiling Point 149.9 °C at 760 mmHg[2] Not available
Melting Point Not available 108-112 °C
Flash Point 49.7 °C[2] Not applicable
Density 0.93 g/cm?3[2] Not available

Hazard Identification and GHS Classification

Both the free base and the hydrochloride salt of 3-Methoxypiperidine are classified as

hazardous substances. The GHS classifications are summarized below. It is important to note

that the available information for the hydrochloride salt is less complete.

3-Methoxypiperidine (Free Base)

Hazard Class

Category

Hazard Statement

Acute Toxicity, Oral

4

H302: Harmful if swallowed[1]

Specific target organ toxicity,

single exposure

H335: May cause respiratory

irritation[1]

3-Methoxypiperidine Hydrochloride

Hazard Class

Category

Hazard Statement

Acute Toxicity, Oral

4

H302: Harmful if swallowed
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Pictograms and Signal Word:

o 3-Methoxypiperidine (Free Base):
o Pictogram: GHSO07 (Exclamation Mark)
o Signal Word: Warning

o 3-Methoxypiperidine Hydrochloride:
o Pictogram: GHSO07 (Exclamation Mark)
o Signal Word: Warning

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize risk. The following guidelines
are based on available safety data sheets and general best practices for handling piperidine
derivatives.

Personal Protective Equipment (PPE)

A comprehensive suite of PPE is mandatory when handling 3-Methoxypiperidine.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1351509?utm_src=pdf-body
https://www.benchchem.com/product/b1351509?utm_src=pdf-body
https://www.benchchem.com/product/b1351509?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

PPE Category

Recommendation

Eye/Face Protection

Weatr tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US). A face shield should be worn where there

is a risk of splashing.

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile or
neoprene). Wear a flame-retardant lab coat and
appropriate protective clothing to prevent skin

exposure.[3]

Respiratory Protection

Handle in a well-ventilated area, preferably
within a chemical fume hood.[4] If exposure
limits are exceeded or irritation is experienced,
use a full-face respirator with an appropriate

cartridge.[5]

A logical workflow for PPE selection and use is illustrated below.
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Caption: Personal Protective Equipment (PPE) Workflow.

Handling Procedures
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e Always handle in a well-ventilated area or a chemical fume hood.[4]
e Avoid contact with skin, eyes, and clothing.[3]
» Avoid inhalation of vapor or mist.

e Use non-sparking tools and take precautionary measures against static discharge, especially
for the free base which is a combustible liquid.[3]

¢ Do not eat, drink, or smoke in areas where the chemical is handled.

» Wash hands thoroughly after handling.

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]
o Keep away from heat, sparks, and open flames.

o Store away from incompatible materials such as strong oxidizing agents and acids.

Emergency Procedures
Eirst-Aid Measures

Exposure Route First-Aid Procedure

) Move the person into fresh air. If not breathing,
Inhalation ) o o o
give artificial respiration. Consult a physician.[6]

) Wash off with soap and plenty of water. Consult
Skin Contact -
a physician.[6]

Rinse thoroughly with plenty of water for at least
Eye Contact ) o
15 minutes and consult a physician.[6]

Rinse mouth with water. Never give anything by
Ingestion mouth to an unconscious person. Consult a

physician.[6]

The following diagram illustrates the general first-aid response workflow.
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Caption: First-Aid Response Workflow.

Fire-Fighting Measures
o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6]

» Specific Hazards: No specific data is available for 3-Methoxypiperidine, but like other
amines, combustion may produce toxic nitrogen oxides.
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o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[6]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid dust formation (for the
hydrochloride salt) and avoid breathing vapors, mist, or gas. Ensure adequate ventilation.[6]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Methods for Cleaning Up: Absorb with an inert material (e.g., sand, silica gel) and dispose of
as hazardous waste.

Toxicological Information

Detailed toxicological data for 3-Methoxypiperidine is limited. The primary known hazards are
from oral toxicity and respiratory irritation.

Toxicity Metric Value Species

LD50 (Oral) < 2000 mg/kg bwl[3] Rat (male/female)
LD50 (Dermal) ca. 2000 mg/kg bw([3] Rat (male/female)
LC50 (Inhalation) No data available

o Skin Corrosion/Irritation: May cause skin irritation.

e Serious Eye Damage/Irritation: May cause serious eye irritation.
o Respiratory or Skin Sensitization: No data available.

o Germ Cell Mutagenicity: No data available.

o Carcinogenicity: No data available.

» Reproductive Toxicity: No data available.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://wap.guidechem.com/msds/688809-95-2.html
https://wap.guidechem.com/msds/688809-95-2.html
https://www.benchchem.com/product/b1351509?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-3-Methoxypropyl-4-piperidinamine.pdf
https://www.chemicalbook.com/msds/1-3-Methoxypropyl-4-piperidinamine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis, purification, and analysis of
3-Methoxypiperidine are not readily available in public safety documents. Researchers should
develop their own standard operating procedures (SOPs) based on the safety information
provided in this guide and in consultation with their institution's environmental health and safety
department. Any protocol should incorporate the handling, PPE, and emergency procedures
outlined above.

Disposal Considerations

Dispose of 3-Methoxypiperidine and its containers in accordance with local, regional, and
national regulations. This may involve disposal through a licensed chemical waste disposal
company.

Disclaimer: This document is intended as a guide and is not exhaustive. Always consult the
most up-to-date Safety Data Sheet (SDS) from your supplier before handling this chemical and
adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1351509#3-methoxypiperidine-safety-handling-and-
msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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